Cas no 87905-04-2 (Pyridine, 2-(ethylsulfinyl)-)

Pyridine, 2-(ethylsulfinyl)- structure
Pyridine, 2-(ethylsulfinyl)- structure
Product Name:Pyridine, 2-(ethylsulfinyl)-
CAS No:87905-04-2
MF:C7H9NOS
MW:155.217460393906
CID:650803
PubChem ID:11829676
Update Time:2025-04-19

Pyridine, 2-(ethylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-(ethylsulfinyl)-
    • 2-ethylsulfinylpyridine
    • 2-Aethansulfinyl-pyridin
    • 2-ethanesulfinyl-pyridine
    • Ethyl 2-pyridyl sulfoxide
    • SCHEMBL7531002
    • FT-0772464
    • FT-0772626
    • 87905-04-2
    • DTXSID80473990
    • Inchi: 1S/C7H9NOS/c1-2-10(9)7-5-3-4-6-8-7/h3-6H,2H2,1H3
    • InChI Key: TVOOHZHWWOINHN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CN=1)(CC)=O

Computed Properties

  • Exact Mass: 155.04000
  • Monoisotopic Mass: 155.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.2Ų

Experimental Properties

  • PSA: 49.17000
  • LogP: 2.07480
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